Cas no 87736-75-2 (O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone))

O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) is a protected benzyl alcohol derivative featuring a tert-butyldimethylsilyl (TBS) ether group and a trifluoroacetyl moiety. The TBS group enhances stability, protecting the alcohol functionality during synthetic transformations, while the trifluoroacetyl group introduces electron-withdrawing properties, making it useful in nucleophilic substitution and cross-coupling reactions. This compound is particularly valuable in organic synthesis, where selective deprotection or further functionalization is required. Its structural features enable controlled reactivity in complex multi-step syntheses, particularly in pharmaceutical and agrochemical applications. The combination of steric protection and electronic modulation makes it a versatile intermediate for fine chemical synthesis.
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) structure
87736-75-2 structure
Product Name:O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
CAS No:87736-75-2
MF:C15H21F3O2Si
MW:318.406756162643
MDL:MFCD29089349
CID:1061711
PubChem ID:354333690
Update Time:2025-06-07

O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) Chemical and Physical Properties

Names and Identifiers

    • O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
    • 4'-[(tert-Butyldimethylsilyloxy)methyl]-2,2,2-trifluoroacetophenone
    • 1-[4-[[tert-butyl(dimethyl)silyl]oxymethyl]phenyl]-2,2,2-trifluoroethanone
    • [(4-(Trifluoroacetyl)benzyl)oxy](tert-butyl)dimethylsilane
    • T71424
    • SCHEMBL992588
    • 1-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-2,2,2-trifluoro-ethanone
    • FT-0664129
    • 1-[4-({[tert-Butyl(dimethyl)silyl]oxy}methyl)phenyl]-2,2,2-trifluoroethan-1-one
    • MFCD29089349
    • 1-(4-((tert.-butyldimethylsilyloxy)methyl)phenyl)-2,2,2-trifluoroethanone
    • B5156
    • 1-(4-((tert-butyldimethylsilyloxy)methyl)phenyl)-2,2,2-trifluoroethanone
    • DTXSID40516857
    • 87736-75-2
    • 1-(4-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}PHENYL)-2,2,2-TRIFLUOROETHANONE
    • MDL： MFCD29089349
    • Inchi： 1S/C15H21F3O2Si/c1-14(2,3)21(4,5)20-10-11-6-8-12(9-7-11)13(19)15(16,17)18/h6-9H,10H2,1-5H3
    • InChI Key： PNTKHPCHUVZRCB-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C(C)(C)C)OCC1C=CC(C(C(F)(F)F)=O)=CC=1

Computed Properties

  • Exact Mass: 318.12600
  • Monoisotopic Mass: 318.12629093g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Boiling Point: 145°C/0.8mmHg(lit.)
  • Refractive Index: 1.4660 to 1.4700
  • PSA: 26.30000
  • LogP: 4.95340

O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161736-1g
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
 87736-75-2 >97.0%(HPLC)
1g
 ¥398.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161736-5G
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
 87736-75-2 >97.0%(HPLC)
5g
 ¥1567.90 2023-08-31
abcr
AB549733-5 g
4'-[(tert-Butyldimethylsilyloxy)methyl]-2,2,2-trifluoroacetophenone; .
 87736-75-2
5g
 €253.90 2022-07-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B869465-1g
4'-[(tert-Butyldimethylsilyloxy)methyl]-2,2,2-trifluoroacetophenone
 87736-75-2 97%
1g
 429.00 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B5156-5g
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
 87736-75-2 97.0%(GC)
5g
 ￥1300.0 2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B5156-5G
4'-[(tert-Butyldimethylsilyloxy)methyl]-2,2,2-trifluoroacetophenone
 87736-75-2 >97.0%(GC)
5g
 ¥1170.00 2023-06-14
TRC
B691870-50mg
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
 87736-75-2
50mg
 $ 190.00 2023-04-18
TRC
B691870-500mg
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone)
 87736-75-2
500mg
 $ 1487.00 2023-04-18
SHENG KE LU SI SHENG WU JI SHU
sc-460848-50 mg
O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone),
 87736-75-2
50mg
 ￥2,708.00 2023-07-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1284458-5g
4'-[(tert-Butyldimethylsilyloxy)methyl]-2,2,2-trifluoroacetophenone
 87736-75-2 98%
5g
 ￥1864.00 2024-04-27

O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) Production Method

O-tert-Butyldimethylsilyl-benzyl Alcohol 4-(2,2,2-Trifluoroethanone) Related Literature

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